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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

L  Get Quote

Cat. No.: B130799

This guide provides an in-depth overview of Methyl 3-(4-formylphenyl)acrylate, a significant
organic compound utilized in various research and development sectors. It covers its
fundamental chemical properties, detailed experimental protocols for its synthesis, and
illustrates its role in chemical synthesis through a logical workflow diagram. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Core Properties of Methyl 3-(4-formylphenyl)acrylate

Methyl 3-(4-formylphenyl)acrylate, also known as (E)-Methyl 3-(4-formylphenyl)acrylate, is
a key intermediate in organic synthesis. Its chemical characteristics are fundamental to its
application in the synthesis of more complex molecules.

Property Value Reference

Molecular Formula C11H1003 [1][2][3]

Molecular Weight 190.20 g/mol [11[3]

Appearance Faint yellow powder [1]

Purity 95% [1][3]

CAS Number 58045-41-3 [1]
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Experimental Protocols

The synthesis of Methyl 3-(4-formylphenyl)acrylate is a standard procedure in organic
chemistry labs. The following section details a common method for its preparation.

Synthesis of Methyl 3-(4-formylphenyl)acrylate via Heck
Coupling

Objective: To synthesize Methyl 3-(4-formylphenyl)acrylate from 4-bromobenzaldehyde and
methyl acrylate.

Materials:

e 4-bromobenzaldehyde

e Methyl acrylate

o Palladium(ll) acetate (Pd(OAC)2)

e Tri(o-tolyl)phosphine (P(o-tol)s)

o Triethylamine (EtsN)

o Acetonitrile (MeCN)

e Dichloromethane (CH2Cl2)

o Saturated aqueous sodium bicarbonate (NaHCOs)
e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)
« Silica gel for column chromatography

e Hexane

o Ethyl acetate
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Procedure:

A mixture of 4-bromobenzaldehyde (1.0 eq), methyl acrylate (1.5 eq), Pd(OAc)z (0.02 eq),
and P(o-tol)s (0.04 eq) is prepared in a round-bottom flask.

Acetonitrile (5 mL/mmol of 4-bromobenzaldehyde) and triethylamine (2.0 eq) are added to
the flask.

The resulting mixture is heated to reflux (approximately 80-90 °C) and stirred under a
nitrogen atmosphere for 12-24 hours, or until the reaction is complete as monitored by Thin
Layer Chromatography (TLC).

After cooling to room temperature, the reaction mixture is diluted with dichloromethane.
The organic phase is washed sequentially with saturated agueous NaHCOs and brine.

The organic layer is then dried over anhydrous MgSOu4, filtered, and the solvent is removed
under reduced pressure.

The crude product is purified by silica gel column chromatography, eluting with a hexane-
ethyl acetate gradient, to yield pure Methyl 3-(4-formylphenyl)acrylate.

Expected Outcome: The final product is typically a faint yellow powder. The purity can be

assessed by NMR spectroscopy and mass spectrometry.

Logical Workflow and Applications

Methyl 3-(4-formylphenyl)acrylate serves as a versatile building block in the synthesis of

various target molecules due to its reactive aldehyde and acrylate functionalities. The following

diagram illustrates a typical synthetic workflow starting from this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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